Cas no 2241141-28-4 (3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid)

3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid is a fluorinated benzoic acid derivative featuring a 5-methyltetrazole substituent at the meta position. This compound is of significant interest in medicinal chemistry and pharmaceutical research due to its unique structural properties. The fluorine atom enhances metabolic stability and bioavailability, while the tetrazole moiety contributes to hydrogen bonding interactions, improving target binding affinity. Its carboxylic acid group allows for further derivatization, making it a versatile intermediate in drug discovery. The compound exhibits potential applications in the development of enzyme inhibitors and receptor modulators, particularly in central nervous system (CNS) and inflammation-related targets. Its balanced lipophilicity and polarity make it suitable for optimizing pharmacokinetic properties in lead compound optimization.
3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid structure
2241141-28-4 structure
Product Name:3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid
CAS No:2241141-28-4
MF:C9H7FN4O2
MW:222.175884485245
CID:6143781
PubChem ID:138027496
Update Time:2025-07-02

3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid
    • 3-fluoro-5-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)benzoic acid
    • 2241141-28-4
    • EN300-6480859
    • Z2944196425
    • Inchi: 1S/C9H7FN4O2/c1-5-11-12-13-14(5)8-3-6(9(15)16)2-7(10)4-8/h2-4H,1H3,(H,15,16)
    • InChI Key: CDWKZMRHIGRNSS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=C(C=1)N1C(C)=NN=N1

Computed Properties

  • Exact Mass: 222.05530364g/mol
  • Monoisotopic Mass: 222.05530364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 80.9Ų

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Additional information on 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid

Research Briefing on 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic Acid (CAS: 2241141-28-4): Recent Advances and Applications

3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid (CAS: 2241141-28-4) is a fluorinated benzoic acid derivative with a tetrazole moiety, which has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound is particularly notable for its potential applications in drug discovery, especially as a building block for the synthesis of bioactive molecules targeting various diseases. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents, leveraging its unique chemical properties.

One of the key areas of research involving 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid is its role in the design of small-molecule inhibitors for enzymes such as kinases and proteases. The presence of the fluorine atom and the tetrazole ring in its structure enhances its binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemists. Recent publications have highlighted its use in the optimization of lead compounds for cancer therapy, where it has shown promising activity in preclinical models.

In addition to its applications in oncology, this compound has also been investigated for its potential in treating neurological disorders. The tetrazole moiety, known for its bioisosteric properties, can mimic carboxylic acids, thereby improving the pharmacokinetic profiles of drug candidates. A 2023 study demonstrated that derivatives of 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid exhibited significant activity in modulating glutamate receptors, which are implicated in conditions such as epilepsy and neurodegenerative diseases.

The synthetic routes to 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid have also been a focus of recent research. Advances in catalytic fluorination and tetrazole cyclization techniques have enabled more efficient and scalable production of this compound, facilitating its broader application in drug discovery. For instance, a novel palladium-catalyzed coupling method reported in 2024 has significantly improved the yield and purity of the compound, reducing the cost and time required for its synthesis.

Despite these advancements, challenges remain in the clinical translation of 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a promising candidate for future drug development efforts.

In conclusion, 3-Fluoro-5-(5-methyltetrazol-1-yl)benzoic acid (CAS: 2241141-28-4) represents a valuable tool in the arsenal of medicinal chemists and researchers. Its unique structural features and demonstrated biological activities underscore its potential in addressing unmet medical needs. Continued research into its mechanisms of action and optimization of its derivatives will likely yield new therapeutic opportunities in the coming years.

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